Cas no 1159976-37-0 (Ethyl 6-methylquinazoline-2-carboxylate)

• Product Name: Ethyl 6-methylquinazoline-2-carboxylate
• CAS No: 1159976-37-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1025969
• PubChem ID: 45599699
• Update Time: 2025-11-02

Ethyl 6-methylquinazoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methylquinazoline-2-carboxylate
• Ethyl 6-methylquizoline-2-carboxylate
• Ethyl-6-methyl-2-quinazolinecarboxylate
• DTXSID70671241
• DB-060808
• 2-Quinazolinecarboxylic acid, 6-methyl-, ethyl ester
• 1159976-37-0
• Ethyl6-methylquinazoline-2-carboxylate

• Inchi： 1S/C12H12N2O2/c1-3-16-12(15)11-13-7-9-6-8(2)4-5-10(9)14-11/h4-7H,3H2,1-2H3
• InChI Key： FVFIWISFAUSWRI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC=C2C=C(C)C=CC2=N1)=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.196
• Boiling Point: 374.5 °C at 760 mmHg
• Flash Point: 180.3 °C
• PSA: 52.08000
• LogP: 2.11490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Ethyl 6-methylquinazoline-2-carboxylate

Comprehensive Guide to Ethyl 6-methylquinazoline-2-carboxylate (CAS No. 1159976-37-0): Properties, Applications, and Market Insights

Ethyl 6-methylquinazoline-2-carboxylate (CAS No. 1159976-37-0) is a specialized quinazoline derivative with growing importance in pharmaceutical and chemical research. This compound belongs to the heterocyclic family, characterized by a fused benzene and pyrimidine ring, and is widely recognized for its potential in drug discovery and material science. Researchers and industry professionals are increasingly interested in this molecule due to its versatile applications and unique structural features.

The molecular structure of Ethyl 6-methylquinazoline-2-carboxylate includes an ethyl ester group at the 2-position and a methyl substituent at the 6-position of the quinazoline core. This specific arrangement contributes to its distinct chemical properties, making it valuable for synthesizing more complex molecules. With the rising demand for novel heterocyclic compounds in medicinal chemistry, this compound has gained attention as a key intermediate in developing potential therapeutic agents.

One of the most searched questions about Ethyl 6-methylquinazoline-2-carboxylate relates to its synthesis methods. The compound is typically prepared through multi-step organic reactions, starting from commercially available precursors. Recent advances in green chemistry have led to more efficient synthetic routes, reducing waste and improving yields—a topic of significant interest in sustainable chemistry circles. Researchers are particularly focused on optimizing these processes to meet the growing demand for high-purity quinazoline derivatives.

In pharmaceutical applications, Ethyl 6-methylquinazoline-2-carboxylate serves as a crucial building block for various bioactive molecules. The quinazoline scaffold is known to exhibit diverse biological activities, and modifications at different positions can lead to compounds with specific therapeutic effects. Current research explores its potential in developing kinase inhibitors, antimicrobial agents, and other targeted therapies—areas that consistently rank high in scientific literature searches.

The compound's physicochemical properties make it suitable for various research applications. With moderate solubility in organic solvents and specific melting point characteristics, Ethyl 6-methylquinazoline-2-carboxylate offers researchers a stable intermediate for further chemical transformations. These properties are frequently queried in chemical databases, reflecting the practical needs of laboratory professionals working with this material.

Market analysis shows increasing interest in Ethyl 6-methylquinazoline-2-carboxylate from both academic and industrial sectors. The global demand for specialized pharmaceutical intermediates has driven innovation in production scale-up and purification techniques. Suppliers are responding to these market needs by offering custom synthesis services and bulk quantities, addressing another common search query among potential buyers.

Quality control is another hot topic surrounding Ethyl 6-methylquinazoline-2-carboxylate. Analytical methods such as HPLC, NMR, and mass spectrometry are essential for verifying the compound's purity and identity—information highly sought after by quality assurance professionals. The establishment of standardized characterization protocols has become increasingly important as the compound gains wider adoption in research programs.

Storage and handling recommendations for Ethyl 6-methylquinazoline-2-carboxylate frequently appear in safety data sheet searches. While not classified as hazardous under standard conditions, proper storage in cool, dry environments and protection from light are generally advised to maintain stability—a practical consideration for laboratory managers and inventory specialists.

Recent patent literature reveals growing intellectual property activity around quinazoline-based compounds, including derivatives of Ethyl 6-methylquinazoline-2-carboxylate. This trend reflects the compound's potential in developing proprietary pharmaceutical formulations and specialty chemicals. Legal professionals and R&D teams often investigate these patent landscapes when planning new research directions or product development strategies.

In conclusion, Ethyl 6-methylquinazoline-2-carboxylate (CAS No. 1159976-37-0) represents an important chemical intermediate with broad applications in modern research and development. Its unique structural features, combined with the versatility of the quinazoline core, continue to attract scientific interest across multiple disciplines. As research progresses and new applications emerge, this compound is likely to maintain its position as a valuable tool in chemical synthesis and drug discovery efforts.